Cas no 2763976-85-6 (4-{[(Prop-2-en-1-yloxy)carbonyl]amino}-[1,1'-biphenyl]-3-carboxylic acid)

• Product Name: 4-{[(Prop-2-en-1-yloxy)carbonyl]amino}-[1,1'-biphenyl]-3-carboxylic acid
• CAS No: 2763976-85-6
• MF: C₁₇H₁₅NO₄
• MW: 297.305304765701
• CID: 6251734
• PubChem ID: 165981651
• Update Time: 2025-10-30

4-{[(Prop-2-en-1-yloxy)carbonyl]amino}-[1,1'-biphenyl]-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2763976-85-6
• EN300-37342946
• 4-{[(prop-2-en-1-yloxy)carbonyl]amino}-[1,1'-biphenyl]-3-carboxylic acid
• 4-{[(Prop-2-en-1-yloxy)carbonyl]amino}-[1,1'-biphenyl]-3-carboxylic acid

• Inchi： 1S/C17H15NO4/c1-2-10-22-17(21)18-15-9-8-13(11-14(15)16(19)20)12-6-4-3-5-7-12/h2-9,11H,1,10H2,(H,18,21)(H,19,20)
• InChI Key： PRORDHPZOMEFGB-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC1C=CC(=CC=1C(=O)O)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 297.10010796g/mol
• Monoisotopic Mass: 297.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-{[(Prop-2-en-1-yloxy)carbonyl]amino}-[1,1'-biphenyl]-3-carboxylic acid

Comprehensive Overview of 4-{[(Prop-2-en-1-yloxy)carbonyl]amino}-[1,1'-biphenyl]-3-carboxylic acid (CAS No. 2763976-85-6)

4-{[(Prop-2-en-1-yloxy)carbonyl]amino}-[1,1'-biphenyl]-3-carboxylic acid (CAS No. 2763976-85-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This biphenyl derivative is characterized by its unique molecular structure, which combines a carboxylic acid group with a prop-2-en-1-yloxy carbonylamino moiety. Such structural features make it a versatile intermediate for synthesizing advanced drug candidates and functional materials.

The compound's CAS number 2763976-85-6 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its IUPAC name reflects the presence of a propenyl group linked via a carbamate bond, which is a hotspot for modifications in medicinal chemistry. Researchers are particularly interested in its potential applications for targeted drug delivery systems, owing to its ability to form stable conjugates with biomolecules.

In the context of green chemistry, 4-{[(Prop-2-en-1-yloxy)carbonyl]amino}-[1,1'-biphenyl]-3-carboxylic acid aligns with the growing demand for sustainable synthetic routes. Its modular structure allows for eco-friendly derivatization, reducing waste in multi-step reactions. This resonates with trends like circular economy and carbon footprint reduction, which dominate current scientific discourse.

From a biocompatibility perspective, studies suggest that this compound exhibits favorable ADME (Absorption, Distribution, Metabolism, Excretion) properties when used in prodrug design. Its carboxylic acid group enables salt formation, enhancing solubility—a key factor addressed in formulation optimization queries frequently searched by pharmaceutical developers.

The biphenyl core of CAS 2763976-85-6 is structurally analogous to motifs found in FDA-approved drugs, sparking interest in its structure-activity relationship (SAR) studies. Computational chemists often explore its molecular docking potential against therapeutic targets like kinases or G-protein-coupled receptors (GPCRs), topics trending in AI-driven drug discovery platforms.

Analytical challenges surrounding this compound, such as HPLC method development or mass spectrometry characterization, are frequently discussed in forums. Its UV absorption properties make it detectable at low concentrations, addressing analytical sensitivity concerns—a common search keyword among lab technicians.

In material science, the photo-crosslinkable propenyl group opens avenues for polymeric networks used in 3D printing resins or self-healing coatings. Such applications tie into the booming interest in smart materials, a sector projected to grow exponentially in the next decade.

Regulatory-wise, 4-{[(Prop-2-en-1-yloxy)carbonyl]amino}-[1,1'-biphenyl]-3-carboxylic acid is not listed under restricted categories, but proper REACH compliance documentation is recommended for industrial-scale use. This aligns with the ESG (Environmental, Social, Governance) criteria increasingly prioritized by chemical manufacturers.

For researchers sourcing this compound, batch-to-batch consistency and scalable synthesis protocols are top concerns—reflected in search analytics. Suppliers emphasizing QC/QA standards and technical data sheets gain visibility, underscoring the importance of transparency in the fine chemicals market.

Future prospects for CAS 2763976-85-6 include exploration in bioconjugation techniques for antibody-drug conjugates (ADCs), a field with surging patent filings. Its balance between hydrophilicity and lipophilicity also positions it as a candidate for lipid nanoparticle formulations—a hot topic post-COVID vaccine advancements.